![molecular formula C18H17N3O2 B3006378 4-[(1,5-Dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]benzaldehyde CAS No. 571917-30-1](/img/structure/B3006378.png)
4-[(1,5-Dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]benzaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(1,5-Dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]benzaldehyde is a useful research compound. Its molecular formula is C18H17N3O2 and its molecular weight is 307.353. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Corrosion Inhibition
A Schiff base derived from phenazone and vanillin, related to the chemical structure of interest, was studied for its application in corrosion inhibition of steel in acidic solutions. The research demonstrated that this compound significantly retards the corrosion rate of steel, highlighting its potential as a corrosion inhibitor in industrial applications (Emregül & Hayvalı, 2006).
Antimicrobial Activities
Another study focused on the synthesis of substituted (4E)-4-(benzylideneamino)-1,2-dihydro-2,3-dimethyl-1-phenylpyrazol-5-one compounds from 4-aminoantipyrine and substituted benzaldehydes, including the structural analog of the compound . These synthesized Schiff bases exhibited promising antimicrobial activities, suggesting their potential use in developing new antimicrobial agents (Senbagam et al., 2016).
Organic Synthesis and Catalysis
Further research into the chemistry of pyrazolone derivatives includes the synthesis of various compounds through reactions with benzaldehydes and other aldehydes. These studies explore the compounds' potential in organic synthesis and as catalysts in different chemical reactions. For example, the reaction of dimethylzinc and benzaldehyde catalyzed by a specific ligand derived from these chemical families demonstrates the versatility and utility of these compounds in organic synthesis and catalysis (Yamakawa & Noyori, 1999).
Anticancer Evaluation
Additionally, a series of 4-(substituted benzylidene-amino)-1,5-dimethyl-2-phenyl-1,2-dihydropyrazol-3-ones was synthesized and evaluated for antimicrobial and anticancer potentials. This study found that certain substituents on the benzaldehyde portion enhanced the compounds' antimicrobial and anticancer activities, indicating their potential therapeutic applications (Sigroha et al., 2012).
Mechanism of Action
Target of Action
The primary target of 4-[(1,5-Dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]benzaldehyde is Ampicillin-CTX-M-15 . This compound shows good binding interaction with the targeted amino acids .
Mode of Action
The compound interacts with its target through various intermolecular interactions, including H-bonding and interaction involving π-ring . The HOMO (Highest Occupied Molecular Orbital) orbitals are located at the hetero atoms, while the LUMO (Lowest Unoccupied Molecular Orbital) orbitals are located at the benzene ring .
Result of Action
The result of the action of this compound is the formation of a stable complex with its target, as evidenced by the good binding interaction between the ligand and the targeted amino acids .
Properties
IUPAC Name |
4-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]benzaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O2/c1-13-17(19-15-10-8-14(12-22)9-11-15)18(23)21(20(13)2)16-6-4-3-5-7-16/h3-12,19H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKMOYNJSMZQJMF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC3=CC=C(C=C3)C=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.